Ethybenztropine
Overview
Description
Ethybenztropine, also known as Etybenzatropine and Tropethydrylin, is an anticholinergic/antihistamine agent . It is marketed under the trade names Panolid, Ponalid, and Ponalide . It is used as an antiparkinsonian agent . Like its analogue benzatropine, it may act as a dopamine reuptake inhibitor .
Molecular Structure Analysis
Ethybenztropine has a molecular formula of C22H27NO . Its molar mass is 321.464 g·mol−1 . The IUPAC name for Ethybenztropine is (3-endo)-3-(Diphenylmethoxy)-8-ethyl-8-azabicyclo[3.2.1]octane .Physical And Chemical Properties Analysis
Ethybenztropine has a molecular formula of C22H27NO . Its molar mass is 321.464 g·mol−1 . The IUPAC name for Ethybenztropine is (3-endo)-3-(Diphenylmethoxy)-8-ethyl-8-azabicyclo[3.2.1]octane .Scientific Research Applications
Cardiac Arrhythmias and Anticholinergic Properties :
- Ethybenztropine, along with l-hyoscyamine, demonstrated anti-arrhythmic properties when administered intracerebroventricularly in dogs. These effects were attributed to their central anticholinergic properties, highlighting a potential central mechanism in cardiac arrhythmia management (Rozear et al., 1968).
Inhibition of Catecholamine Accumulation :
- A study on the effects of antiparkinsonian drugs including ethybenztropine found that it inhibited the accumulation of catecholamines in rat dopamine and noradrenaline neurons. This inhibition suggests a potential application in modifying dopamine-related pathways, particularly in Parkinson's disease (Farnebo et al., 1970).
Effects on Cell Proliferation and Differentiation :
- Research indicates that certain psychotropic drugs, possibly including ethybenztropine, may impact cell proliferation and differentiation. Although primarily used for mental health conditions, these drugs show potential antitumoral properties, necessitating further investigation (Nordenberg et al., 1999).
Vasomotor Regulation via Spinal Muscarinic Cholinoceptors :
- Ethybenztropine, when administered intrathecally in dogs, influenced blood pressure and vasomotor responses. It inhibited responses induced by oxotremorine, suggesting a role in vasomotor regulation through spinal muscarinic cholinoceptors (Srivastava et al., 1978).
Psychotropic Properties :
- A comparative study of acyl derivatives of dibenzazepine, which includes ethybenztropine, demonstrated psychotropic activities such as antidepressive, anxiolytic, and antiamnesic effects in animal models. This indicates a broader range of potential therapeutic applications beyond Parkinson's disease (Voronina et al., 1990).
Mechanism of Action
properties
IUPAC Name |
(1S,5R)-3-benzhydryloxy-8-ethyl-8-azabicyclo[3.2.1]octane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27NO/c1-2-23-19-13-14-20(23)16-21(15-19)24-22(17-9-5-3-6-10-17)18-11-7-4-8-12-18/h3-12,19-22H,2,13-16H2,1H3/t19-,20+,21? | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHTMLLGDZBZXMW-WCRBZPEASA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2CCC1CC(C2)OC(C3=CC=CC=C3)C4=CC=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN1[C@@H]2CC[C@H]1CC(C2)OC(C3=CC=CC=C3)C4=CC=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50905096 | |
Record name | Ethybenztropine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50905096 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
321.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethybenztropine | |
CAS RN |
524-83-4 | |
Record name | Ethybenztropine [USAN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000524834 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Etybenzatropine | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB13468 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | Ethybenztropine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50905096 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ETHYBENZTROPINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/G1X2X9N95N | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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